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Compound of Interest

Compound Name: Pentyl chloroformate

Cat. No.: B1359931 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of

pentyl chloroformate in water and various organic solvents. This document is intended for

researchers, scientists, and professionals in drug development and other fields where pentyl
chloroformate is utilized as a reagent or intermediate.

Introduction
Pentyl chloroformate (CAS No. 638-41-5), also known as amyl chloroformate, is a versatile

chemical intermediate used in the synthesis of pharmaceuticals and agricultural products.[1] Its

utility is closely linked to its solubility and reactivity profile. This guide summarizes the available

quantitative and qualitative solubility data, outlines a detailed experimental protocol for its

determination, and provides visualizations of key experimental and chemical interaction

pathways.

Physicochemical Properties
Pentyl chloroformate is a clear, colorless to slightly yellow liquid with a pungent odor.[1] Key

physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C6H11ClO2 [2][3]

Molecular Weight 150.6 g/mol [2][3]

Boiling Point 159 - 161 °C [2]

Density ~1.04 g/cm³ [4]

Refractive Index ~1.4181 (18 °C) [2]

Flash Point 53 °C [4]

Solubility Data
Pentyl chloroformate's solubility is significantly influenced by the nature of the solvent,

particularly its protic or aprotic character. Due to its high reactivity, especially towards protic

solvents, quantitative solubility data is limited.

Aqueous Solubility
Pentyl chloroformate is sparingly soluble in water and is highly reactive, undergoing rapid

hydrolysis. One source indicates a water solubility of 1.213 g/L at 25°C. However, it is often

described as insoluble in water, which reflects its tendency to decompose rather than form a

stable solution.[2] The hydrolysis reaction produces pentanol, carbon dioxide, and hydrochloric

acid. This reactivity necessitates that any handling or dissolution in aqueous media be

conducted with caution.

Solubility in Organic Solvents
Pentyl chloroformate is generally soluble in a wide range of common organic solvents.[5][6]

While specific quantitative data for pentyl chloroformate is scarce, information on similar,

shorter-chain alkyl chloroformates like ethyl and methyl chloroformate provides a strong

indication of its expected solubility profile. These analogues are miscible with or soluble in a

variety of aprotic solvents.

The following table summarizes the available solubility data for pentyl chloroformate and

related compounds.
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Solvent
Pentyl
Chloroformate

Ethyl
Chloroformate

Methyl
Chloroformate

Water
1.213 g/L at 25°C

(Reacts)

Insoluble

(Decomposes)
Soluble in Methanol[7]

Chloroform Soluble[4] Miscible[8][9] Soluble[8][9]

Ethyl Acetate Soluble[4] Miscible Miscible

Acetone
Likely

Soluble/Miscible
Soluble[8][9] Soluble[8][9]

Toluene
Likely

Soluble/Miscible
Soluble[8][9] Soluble[8][9]

Tetrahydrofuran (THF)
Likely

Soluble/Miscible
Soluble[8][9] Soluble[8][9]

Benzene
Likely

Soluble/Miscible
Miscible Miscible

Diethyl Ether
Likely

Soluble/Miscible
Miscible Miscible

Alcohols (e.g.,

Ethanol)
Reacts Miscible (Reacts)

Soluble in Methanol

(Reacts)[7]

Note: "Likely Soluble/Miscible" is inferred from the general solubility of chloroformates in

organic solvents.[5][6] Due to the reactive nature of pentyl chloroformate, especially with

protic solvents like alcohols, miscibility is often accompanied by a chemical reaction.

Experimental Protocol for Solubility Determination
The high reactivity of pentyl chloroformate necessitates a carefully designed experimental

protocol to obtain accurate solubility data. The following method is a recommended approach

based on the principles of the shake-flask method, adapted for a moisture-sensitive, reactive

liquid.

Objective: To determine the solubility of pentyl chloroformate in a given aprotic organic

solvent at a specified temperature.
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Materials:

Pentyl chloroformate (high purity)

Anhydrous aprotic solvent of interest (e.g., dichloromethane, hexane, acetonitrile)

Inert gas (e.g., nitrogen or argon)

Temperature-controlled shaker or incubator

Gas-tight syringes and septa

Anhydrous glassware (oven-dried)

Analytical balance

Gas chromatograph with a flame ionization detector (GC-FID) or other suitable quantitative

analytical instrument

Procedure:

Preparation of Saturated Solution: a. Under an inert atmosphere (e.g., in a glovebox or using

a Schlenk line), add an excess amount of pentyl chloroformate to a known volume of the

anhydrous solvent in a sealed, oven-dried vial. b. Seal the vial tightly with a septum-lined

cap. c. Place the vial in a temperature-controlled shaker set to the desired temperature (e.g.,

25 °C). d. Agitate the mixture for a predetermined period to ensure equilibrium is reached.

Due to the liquid nature of pentyl chloroformate, equilibrium should be reached relatively

quickly (e.g., 1-2 hours). It is advisable to perform a time-to-equilibrium study by taking

samples at different time points to confirm.

Sample Collection and Preparation: a. After equilibration, allow the vial to stand undisturbed

in the temperature-controlled environment for a sufficient time to allow any undissolved

droplets of pentyl chloroformate to settle. b. Carefully withdraw a known volume of the

supernatant (the clear, saturated solution) using a gas-tight syringe, ensuring no undissolved

material is collected. c. Immediately transfer the aliquot into a volumetric flask containing a

known volume of a suitable solvent (the same solvent can be used for dilution) to prepare a

sample of a known dilution factor.
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Quantitative Analysis: a. Analyze the diluted sample using a pre-calibrated GC-FID or

another suitable analytical method to determine the concentration of pentyl chloroformate.

b. Prepare a calibration curve using standard solutions of pentyl chloroformate of known

concentrations in the same solvent. c. From the concentration of the diluted sample and the

dilution factor, calculate the concentration of pentyl chloroformate in the original saturated

solution.

Data Reporting: a. Express the solubility in appropriate units, such as g/100 mL or mol/L, and

specify the temperature at which the measurement was performed. b. Repeat the

experiment at least in triplicate to ensure the reproducibility of the results.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of pentyl chloroformate.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Anhydrous conditions, inert atmosphere)

Equilibration
(Temperature-controlled shaking)

Sample Collection
(Supernatant withdrawal)

Dilution
(Known dilution factor)

Quantitative Analysis
(e.g., GC-FID)

Calculation and Reporting
(Solubility at specified temperature)

Click to download full resolution via product page

Caption: A flowchart of the experimental procedure for determining the solubility of pentyl
chloroformate.

Reactivity and Incompatibility of Pentyl Chloroformate
This diagram illustrates the key chemical reactions and incompatibilities of pentyl
chloroformate, which are critical considerations for its handling and solubility.
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Reactivity and Incompatibility of Pentyl Chloroformate

Reacts With

To Form

Pentyl Chloroformate

Water

Hydrolysis

Alcohols

Alcoholysis

Amines

Aminolysis

Pentanol + CO2 + HCl Carbonate Esters Carbamates

Click to download full resolution via product page

Caption: A diagram showing the primary reaction pathways of pentyl chloroformate with

common nucleophiles.

Conclusion
Pentyl chloroformate is a reactive chemical with limited solubility in water but good solubility

in a range of aprotic organic solvents. Its high reactivity, particularly with protic substances,

necessitates careful handling and the use of specialized protocols for accurate solubility

determination. The information and experimental guidance provided in this document are

intended to assist researchers in the safe and effective use of pentyl chloroformate in their

work. Further quantitative studies are encouraged to expand the solubility profile of this

important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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